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Compound of Interest

Compound Name: MRS 1754

Cat. No.: B1676832

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of MRS 1754 using Dimethyl Sulfoxide (DMSO) as the solvent. MRS 1754 is
a potent and selective antagonist for the A2B adenosine receptor, making it a critical tool in
pharmacological research, particularly in studies related to inflammation, asthma, and cancer.
[1][2] Proper preparation of stock solutions is essential to ensure experimental accuracy and
reproducibility. This note includes chemical properties, solubility data, a step-by-step protocol,
and diagrams of the experimental workflow and the relevant signaling pathway.

Chemical and Physical Properties

MRS 1754, with the chemical name N-(4-Cyanophenyl)-2-[4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-
dipropyl-1H-purin-8-yl)phenoxy]-acetamide, is a xanthine derivative.[3] Its key properties are
summarized below.
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Property Value Reference

MRS-1754, N-(4-

Cyanophenyl)-2-[4-(2,3,6,7-
Synonyms tetrahydro-2,6-dioxo-1,3- [3]

dipropyl-1H-purin-8-

yl)phenoxy]-acetamide

CAS Number 264622-58-4 [41[5]
Molecular Formula C26H26N604 311416171
] 486.52 g/mol (anhydrous
Molecular Weight _ [4]1[7]
basis)
Appearance White to off-white solid [4]

Solubility Profile

The solubility of MRS 1754 can vary based on the solvent and conditions. DMSO is a common
and effective solvent for preparing concentrated stock solutions.

Maximum .
Solvent . Conditions Reference
Concentration

Requires sonication.
Use of new,
anhydrous DMSO is

DMSO ~12.33 mM (6 mg/mL) [4]
recommended as
hygroscopic DMSO

can reduce solubility.

Requires gentle
DMSO 5 mM (~2.43 mg/mL) ] [7]
warming.

Water < 0.1 mg/mL Insoluble. [4]
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of MRS 1754 in DMSO.
Materials and Equipment:

MRS 1754 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSQ), biotechnology grade
e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes and sterile tips

» Vortex mixer

o Water bath or sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions:

o Always wear appropriate PPE when handling chemical reagents.

» Work in a well-ventilated area or a chemical fume hood.

e DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin.[8] Handle with care.

Step-by-Step Procedure:
e Calculate the Required Mass:

o Use the formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x
Molecular Weight ( g/mol )
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o To prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = 10 mM x 1 mL x 486.52 g/mol = 4.865 mg

e Weigh the Compound:

o Carefully weigh out 4.87 mg of MRS 1754 powder using an analytical balance and place it
into a sterile microcentrifuge tube or vial.

e Add Solvent:

o Add 1 mL of high-purity DMSO to the tube containing the MRS 1754 powder.
e Dissolve the Compound:

o Tightly cap the tube and vortex thoroughly for 1-2 minutes.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes or warm it
gently in a water bath (37°C) until the solid is completely dissolved.[4] Visually inspect the
solution against a light source to ensure no solid particles remain.

 Aliquot and Store:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[4]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Stock Solution Preparation Table:

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.49 mg 243 mg 4.87 mg
5 mM 2.43 mg 12.16 mg 24.33 mg
10 mM 4.87 mg 24.33 mg 48.65 mg
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Storage and Stability

Proper storage is crucial for maintaining the integrity of MRS 1754.

Storage - .

Form Stability Period Reference
Temperature

Solid Powder -20°C 3 years (desiccated) [4][5]

Solid Powder Room Temperature Stable (desiccated)

DMSO Stock Solution  -80°C 2 years [4]

DMSO Stock Solution  -20°C 1 year [4]

Note: It is strongly recommended to aliquot the stock solution to avoid multiple freeze-thaw
cycles, which can lead to product inactivation.[4]

Mechanism of Action and Signaling

MRS 1754 is a selective antagonist of the A2B adenosine receptor (A2BR).[4] Adenosine
receptors are G protein-coupled receptors (GPCRs) that mediate the physiological effects of
adenosine.[1] The A2BR subtype couples to Gs and Gq proteins. Upon activation by
adenosine, it stimulates adenylyl cyclase, leading to increased intracellular cAMP, and can also
activate phospholipase C, resulting in a rise in intracellular calcium.[1] As an antagonist, MRS
1754 binds to the A2BR and blocks these downstream signaling events. It is highly selective for
human A2BR (Ki = 1.97 nM) over other adenosine receptor subtypes.[6]

Visualizations
Experimental Workflow

Stock Solution Preparation Workflow

Weigh MRS 1754 Add Anhydrous Dissolve Aliquot into Store at
Powder DMSO (Vortex/Sonicate) Single-Use Tubes -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing MRS 1754 stock solution.

A2B Adenosine Receptor Signaling Pathway
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A2B Receptor Signaling & Antagonism by MRS 1754
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Caption: A2B receptor signaling and inhibition by MRS 1754.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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